N-(2-Hydroxyethyl)phthalimide
CAS No.: 3891-07-4
VCID: VC0193000
Molecular Formula: C10H9NO3
Molecular Weight: 191.18 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | N-(2-Hydroxyethyl)phthalimide is a chemical compound with the molecular formula C₁₀H₉NO₃ and a molecular weight of 191.19 . It appears as a white crystalline powder . It has a melting point between 126 and 129 °C . Other names for N-(2-Hydroxyethyl)phthalimide include 2-Phthalimidoethanol and 2-(N-Phthalimidyl)ethyl alcohol . This chemical serves as a precursor for chloromethyl ethers in the synthesis of purine acyclic nucleosides . N-(2-Hydroxyethyl)phthalimide is a building block in chemical synthesis . It should be stored at room temperature, ideally in a cool, dark place below 15°C . Regarding safety, N-(2-Hydroxyethyl)phthalimide is classified as an eye irritant . The safety precautions include wearing a dust mask type N95 (US), eyeshields, and gloves . The hazard code is H319, which indicates it causes serious eye irritation . The precautionary codes include P264, P280, P305 + P351 + P338, and P337 + P313 . These codes advise washing thoroughly after handling, wearing protective gear, and seeking medical advice if eye irritation persists . |
---|---|
CAS No. | 3891-07-4 |
Product Name | N-(2-Hydroxyethyl)phthalimide |
Molecular Formula | C10H9NO3 |
Molecular Weight | 191.18 g/mol |
IUPAC Name | 2-(2-hydroxyethyl)isoindole-1,3-dione |
Standard InChI | InChI=1S/C10H9NO3/c12-6-5-11-9(13)7-3-1-2-4-8(7)10(11)14/h1-4,12H,5-6H2 |
Standard InChIKey | MWFLUYFYHANMCM-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=O)N(C2=O)CCO |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)N(C2=O)CCO |
Appearance | Solid powder |
Purity | > 95% |
Synonyms | 2-hydroxyethylphtalimide 2-hydroxyethylphthalimide 2-hydroxyethylphthalimide, 15N-labeled |
PubChem Compound | 77499 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume